Cas no 13805-53-3 (3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl-)
13805-53-3 structure
Product Name:3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl-
CAS No:13805-53-3
MF:C10H9ClN4O
MW:236.657660245895
CID:1249176
PubChem ID:15183257
Update Time:2025-04-20
3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl-
- 6-chloro-4-hydrazinyl-2-phenylpyridazin-3-one
- 13805-53-3
- DTXSID80569746
- 6-Chloro-4-hydrazinyl-2-phenylpyridazin-3(2H)-one
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- Inchi: 1S/C10H9ClN4O/c11-9-6-8(13-12)10(16)15(14-9)7-4-2-1-3-5-7/h1-6,13H,12H2
- InChI Key: XIBQWESKICPZIG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(N(C2C=CC=CC=2)N=1)=O)NN
Computed Properties
- Exact Mass: 236.04667
- Monoisotopic Mass: 236.0464886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- PSA: 70.72
3(2H)-Pyridazinone, 6-chloro-4-hydrazino-2-phenyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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